1-(4,7-dimethoxy-1-methyl-1H-benzimidazol-2-yl)ethanol

• IUPAC Name: 1-(4,7-dimethoxy-1-methylbenzimidazol-2-yl)ethanol
• InChI: InChI=1S/C12H16N2O3/c1-7(15)12-13-10-8(16-3)5-6-9(17-4)11(10)14(12)2/h5-7,15H,1-4H3
• InChI Key: UJHQGCNLUXKNOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(C=CC(=C2N1C)OC)OC)O
• Molecular Formula: C12H16N2O3
• Molecular Weight: 236.27 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and therapeutic drugs due to its broad range of biological activities.

Synthesis Analysis

Benzimidazole and its derivatives can be synthesized through several methods. One common method involves the reaction of o-phenylenediamine with a carboxylic acid. The exact synthesis process for “1-(4,7-dimethoxy-1-methyl-1H-benzimidazol-2-yl)ethanol” would depend on the specific reactants and conditions.

Molecular Structure Analysis

The benzimidazole core has a five-membered nitrogen-containing ring fused to a benzene ring. The presence of nitrogen in the five-membered ring can allow for various substitutions at different positions, leading to a wide array of benzimidazole derivatives.

Chemical Reactions Analysis

Benzimidazole compounds can undergo various chemical reactions, largely depending on their substitution patterns. They can act as ligands in coordination chemistry and can also participate in various organic reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of its derivatives, like “1-(4,7-dimethoxy-1-methyl-1H-benzimidazol-2-yl)ethanol”, would depend on their specific structures.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely and depends on their chemical structure and the target they interact with. For example, some benzimidazole derivatives are known to inhibit certain enzymes, while others might interact with different cellular targets.

Safety and Hazards

The safety and hazards associated with a specific benzimidazole derivative would depend on its particular structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) or other safety documentation for specific information.

Future Directions

Benzimidazole and its derivatives continue to be of interest in medicinal chemistry due to their wide range of biological activities. Future research will likely continue to explore new synthesis methods, novel derivatives, and potential therapeutic applications.